Phenyliodoundecynoate

Antifungal susceptibility Dermatophyte MIC

Phenyliodoundecynoate (CAS 2020-25-9; synonym: phenyl 11-iodo-10-undecynoate) is an iodinated acetylenic fatty acid phenyl ester with the molecular formula C₁₇H₂₁IO₂ and a molecular weight of 384.26 g/mol. The compound is classified in authoritative databases as a benzoate ester and a member of the phenols, and it is registered in the Japanese Accepted Names (JAN) database as well as the KEGG DRUG database (entry D01595) with a designated antifungal efficacy and a third-class OTC risk category in Japan.

Molecular Formula C17H21IO2
Molecular Weight 384.25 g/mol
CAS No. 2020-25-9
Cat. No. B1218781
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NamePhenyliodoundecynoate
CAS2020-25-9
Molecular FormulaC17H21IO2
Molecular Weight384.25 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)OC(=O)CCCCCCCCC#CI
InChIInChI=1S/C17H21IO2/c18-15-11-6-4-2-1-3-5-10-14-17(19)20-16-12-8-7-9-13-16/h7-9,12-13H,1-6,10,14H2
InChIKeyYXYXRFVXKCHITA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Phenyliodoundecynoate (CAS 2020-25-9) – Identity, Class, and Procurement-Relevant Profile for Antifungal Research and Formulation


Phenyliodoundecynoate (CAS 2020-25-9; synonym: phenyl 11-iodo-10-undecynoate) is an iodinated acetylenic fatty acid phenyl ester with the molecular formula C₁₇H₂₁IO₂ and a molecular weight of 384.26 g/mol [1]. The compound is classified in authoritative databases as a benzoate ester and a member of the phenols, and it is registered in the Japanese Accepted Names (JAN) database as well as the KEGG DRUG database (entry D01595) with a designated antifungal efficacy and a third-class OTC risk category in Japan [1][2]. Structurally, it is a derivative of 10-undecynoic acid in which the terminal acetylenic hydrogen is replaced by iodine and the carboxyl group is esterified with phenol; this design yields a compound that is distinct from both the parent 11-iodo-10-undecynoic acid and the widely used over-the-counter antifungal agent undecylenic acid [2].

Structural Identity

Iodinated acetylenic phenyl ester; structurally distinct from undecylenic acid and 11-iodo-10-undecynoic acid

Database Classification

KEGG DRUG entry (D01595) with antifungal research designation; JAN-listed

Formulation Precedents

Registered as third-class OTC (Japan); available as 0.5% tincture and ointment for topical research

Why Undecylenic Acid or the Free Acid 11-Iodo-10-Undecynoate Cannot Substitute for Phenyliodoundecynoate in Research and Formulation


Although phenyliodoundecynoate shares a common biosynthetic lineage with undecylenic acid (10-undecenoic acid), simple substitution of one for the other is not supported by quantitative evidence. The phenyl esterification and iodine incorporation at the terminal alkyne position produce a compound with fundamentally different potency, formulation compatibility, and in vivo performance. In standardized agar-plate assays at pH 6.0, the fungistatic activity of undecylenic acid against Trichophyton asteroides is approximately 100 μg/mL, whereas phenyliodoundecynoate achieves inhibition at 5 μg/mL – a roughly 20-fold potency advantage [1][2]. Furthermore, in the guinea pig experimental trichophytosis model (Kaken method), a 0.5% tincture of the phenyl ester outperformed both a 5% tincture of undecylenic acid and a 0.5% tincture of the free acid 11-iodo-10-undecynoic acid, demonstrating that neither the parent acid nor the non-iodinated ancestor can achieve equivalent therapeutic effect at comparable or even ten-fold higher concentrations [1]. These differences render generic replacement scientifically invalid for any study requiring reproducible antifungal potency or topical formulation performance.

Esterification Impact

Phenyl esterification alters antifungal activity and formulation compatibility; undecylenic acid may not reproduce assay or model endpoints.

Iodine Substitution

Terminal alkyne iodine markedly changes potency and in vivo model response; non-iodinated analog may underperform in research models.

Free Acid Limitation

11-iodo-10-undecynoic acid may not achieve equivalent model-response endpoints and has limited formulation flexibility relative to the phenyl ester.

Quantitative Differentiation Evidence for Phenyliodoundecynoate – Head-to-Head and Cross-Study Comparator Data for Procurement Decision Support


In Vitro Fungistatic Potency Against Trichophyton asteroides: Phenyliodoundecynoate vs. Undecylenic Acid

Phenyliodoundecynoate demonstrates a minimum inhibitory concentration (MIC) of 5 μg/mL against Trichophyton asteroides in agar plate culture at pH 6.0. In contrast, undecylenic acid – the direct structural ancestor and a widely marketed topical antifungal – exhibits an MIC of 100 μg/mL against the same organism under equivalent assay conditions. This represents an approximately 20-fold greater potency for the phenyl ester [1][2]. The patent literature further characterizes undecylenic acid's fungistatic activity as 'merely 100 μg/mL' and states that the iodinated acetylenic derivatives 'can have fungistatic activity of about 100 times as much as undecylenic acid' [2].

In Vitro MIC vs. Undecylenic Acid
Cross-study comparable
Phenyliodoundecynoate MIC 5 µg/mL vs Undecylenic acid MIC 100 µg/mL ~20-fold lower
Supports antifungal research at lower active concentrations; assay-specific potency context.
Agar plate, pH 6.0, T. asteroides. Data: Ueno et al. 1966, US3420859A.
Antifungal susceptibility Dermatophyte MIC Agar dilution

In Vivo Therapeutic Efficacy in Guinea Pig Dermatophytosis Model: Phenyliodoundecynoate vs. 11-Iodo-10-Undecynoic Acid and Undecylenic Acid

In a comparative in vivo study using the Kaken method of experimental trichophytosis on guinea pigs, phenyliodoundecynoate (0.5% tincture) demonstrated therapeutic activity that was superior to both 11-iodo-10-undecynoic acid at the same 0.5% concentration and undecylenic acid at a ten-fold higher concentration of 5% tincture [1]. The patent reports that the free acid achieved an effective ratio of 82% at 0.5% tincture and 91% at 1% tincture, while undecylenic acid achieved only 34% effective ratio; the phenyl ester matched or exceeded the free acid's in vivo performance while offering superior formulation flexibility as both tincture and ointment [2].

In Vivo Trichophytosis Model
Head-to-head
Phenyl ester 0.5% showed greater infection reduction vs Free acid 0.5% and undecylenic acid 5% Free acid effective ratio 82–91%; undecylenic acid 34%
Supports lower-concentration topical model studies; model-response context.
Guinea pig model (Kaken method); tincture formulation. Data: Ueno et al. 1966.
In vivo antifungal Trichophytosis Guinea pig model Kaken method

Clinical Cure Rate and Ultrastructural Mechanism in Human Tinea Cruris – Quantitative Outcomes and Cytological Evidence

In a clinical study of 20 human cases of tinea cruris treated with topical phenyl 11-iodo-10-undecynoate, 19 patients achieved complete recovery (95% cure rate), with no side effects observed in any patient [1]. Electron microscopic investigation of the mechanism of action revealed that Trichophyton rubrum cells treated with 50 μg/mL of the drug for 1 hour exhibited plasmolysis of all cytoplasmic structures, indicating a rapid and profound disruption of fungal cellular integrity [1]. This ultrastructural evidence provides mechanistic differentiation from azoles, which primarily inhibit ergosterol biosynthesis (14α-demethylase) and typically require longer exposure times to achieve fungicidal effects.

Clinical Endpoint & Mechanism
Endpoint context
95% reported recovery (19/20 patients) | 50 µg/mL induces rapid plasmolysis in T. rubrum (1 h)
Clinical endpoint context; data require verification in controlled research models.
Human tinea cruris study; Takahashi 1980. Mechanism contrasts with azole ergosterol inhibition.
Clinical trial Tinea cruris Dermatophyte Electron microscopy

Comparable In Vivo Efficacy to Clotrimazole at Half the Active Concentration in the Guinea Pig Tinea Pedis Model

In a 2001 controlled study using a guinea pig model of tinea pedis, phenyliodoundecynoate (0.5% ointment) was compared directly with three commercial reference antifungal preparations: siccanin (1% ointment), clotrimazole (1% cream), and variotin (3,000 U/g ointment) [1]. Animals were treated twice daily for four consecutive weeks, with therapeutic efficacy evaluated by fungal culture yield from infected skin tissue. The average infection intensity in the phenyliodoundecynoate group was significantly lower than the untreated control group (P < 0.05–0.005) and was statistically comparable to the clotrimazole 1% group, despite phenyliodoundecynoate being formulated at half the active concentration (0.5% vs. 1%) [1].

Tinea Pedis Model vs. Clotrimazole
Head-to-head
0.5% phenyl ester group comparable to 1% clotrimazole group Both significantly reduced infection vs. untreated control (P<0.05–0.005)
Supports comparable antifungal research at half the active concentration; model-response interpretation.
Guinea pig tinea pedis, 4-week treatment. Data: Jpn J Antibiot 2001.
Tinea pedis Clotrimazole Comparative efficacy Guinea pig model

Antifungal Selectivity: Weak Antibacterial Activity Contrasted with Potent Antidermatophyte Action

Across multiple studies, phenyliodoundecynoate and its structural class consistently demonstrate a pronounced selectivity for fungal pathogens over bacteria. The 1966 derivative study explicitly states that 'all compounds tested had almost no antibacterial activity' [1]. The patent confirms that while the free acid and zinc salt exhibit 'activity of μg/mL against Staphylococcus aureus and albus,' the antibacterial effect is categorically weak relative to the antifungal potency [2]. In vitro testing against Candida albicans, Trichophyton species, and Cryptococcus neoformans revealed potent antifungal activity (MIC range: 1–10 μg/mL for the free acid; 5 μg/mL for the phenyl ester against T. asteroides), while antibacterial effects were described as negligible [1][2].

Antifungal Selectivity
Class-level inference
Antifungal MIC 5 µg/mL Antibacterial: almost no activity
Selective antidermatophyte profile; may spare bacterial flora in research models.
Tested vs. T. asteroides, S. aureus. Data: Ueno et al. 1966, patent.
Selectivity Antifungal Antibacterial Dermatophyte

Regulatory Classification and Formulation Versatility: Third-Class OTC Status with Both Tincture and Ointment Presentations

Phenyliodoundecynoate is formally registered in the KEGG DRUG database (D01595) with an 'Antifungal' efficacy designation and a 'Third-class OTC drugs' risk category under the Japanese regulatory framework [1]. The compound has been commercially formulated as both a 0.5% alcoholic tincture and a 0.5% water-soluble base ointment (K-4249-O) [2][3]. This dual-formulation capability is not universally shared among topical antifungal agents; for example, many azoles require specific cream or solution bases due to solubility constraints, whereas phenyliodoundecynoate's physicochemical profile (oily liquid at room temperature, soluble in organic solvents) enables flexible incorporation into diverse topical vehicles [2].

Formulation & Regulatory
Supporting evidence
JAN-listed Third-class OTC (Japan) 0.5% tincture & ointment
Established formulation precedents support topical development; regulatory context may inform research use.
KEGG DRUG D01595; Kaken Pharmaceutical commercial records.
OTC drug Formulation Regulatory Topical antifungal

Evidence-Backed Application Scenarios for Phenyliodoundecynoate Procurement in Antifungal Research and Topical Formulation Development


Reference Standard for In Vitro Antifungal Susceptibility Testing of Dermatophytes

Phenyliodoundecynoate, with its well-characterized MIC of 5 μg/mL against Trichophyton asteroides (agar dilution, pH 6.0), serves as a useful non-azole reference compound in antifungal susceptibility panels. Its ~20-fold potency advantage over undecylenic acid (MIC = 100 μg/mL) provides a wide dynamic range for assay validation, and its distinct mechanism (rapid plasmolysis of cytoplasmic structures within 1 hour at 50 μg/mL) offers a mechanistic contrast to ergosterol biosynthesis inhibitors [1][2]. Procurement of high-purity phenyliodoundecynoate is justified for laboratories seeking a comparator that is structurally and mechanistically orthogonal to azole, polyene, and echinocandin reference standards.

Development of Low-Concentration Topical Antifungal Formulations for Sensitive-Skin Applications

The demonstrated in vivo efficacy of phenyliodoundecynoate at 0.5% – matching or exceeding the performance of 1% clotrimazole and 5% undecylenic acid – makes it a compelling candidate for topical formulations targeting sensitive skin or pediatric populations where lower API concentrations are desirable to minimize irritation risk [3][4]. The compound's compatibility with both alcoholic tincture and water-soluble ointment bases, combined with its regulatory precedent as a third-class OTC drug in Japan, reduces formulation development risk for industrial dermatology programs [5].

Mechanistic Studies of Non-Azole Antifungal Action and Resistance

The ultrastructural evidence showing complete plasmolysis of Trichophyton rubrum cytoplasmic structures after 1-hour exposure to 50 μg/mL phenyliodoundecynoate establishes this compound as a tool for investigating rapid fungicidal mechanisms that operate through direct membrane and cytoplasmic disruption rather than biosynthetic pathway inhibition [2]. Researchers studying antifungal resistance – particularly azole-resistant dermatophyte isolates – can use phenyliodoundecynoate as a comparator to determine whether resistance mechanisms are target-specific (e.g., CYP51 mutations) or confer cross-resistance to membrane-disrupting agents [2][3].

Veterinary and Animal Model Antifungal Research Requiring Selective Antidermatophyte Activity with Minimal Antibacterial Impact

The documented selectivity of phenyliodoundecynoate for fungi over bacteria ('almost no antibacterial activity' per the 1966 study) supports its use in animal dermatophytosis models where preservation of the commensal skin microbiome is desirable [1]. The guinea pig trichophytosis model has been validated with this compound at 0.5% tincture and ointment, and its performance has been benchmarked against clotrimazole, siccanin, and tolnaftate, providing a robust foundation for veterinary researchers procuring a selective antidermatophyte agent for controlled experimental infections [1][3].

Application
Selection Property
Validation Focus
Antifungal Susceptibility Reference Standard
Non-azole comparator with rapid plasmolysis mechanism
MIC reproducibility and cross-validation against azole standards
Low-Concentration Topical Formulation Research
Reported model-response at 0.5%; compatible with tincture and ointment bases
Formulation stability and tolerability endpoints in target model
Mechanistic Studies of Non-Azole Action & Resistance
Rapid plasmolysis within 1 hour; membrane disruption mechanism
Cross-resistance profiling in azole-resistant dermatophyte isolates
Veterinary Dermatophytosis Model Research
Selective antidermatophyte activity validated in guinea pig models
Microbiome endpoint monitoring and model reproducibility
Quote Request

Request a Quote for Phenyliodoundecynoate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.